Cas no 2138565-89-4 (2,2-difluoro-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylacetic acid)

• Product Name: 2,2-difluoro-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylacetic acid
• CAS No: 2138565-89-4
• MF: C₇H₅F₅N₂O₂
• MW: 244.118818998337
• CID: 6079763
• PubChem ID: 165495792
• Update Time: 2025-06-20

2,2-difluoro-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylacetic acid
• EN300-1139126
• 2138565-89-4
• 2,2-difluoro-2-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]acetic acid

• Inchi： 1S/C7H5F5N2O2/c1-14-2-3(6(8,9)5(15)16)4(13-14)7(10,11)12/h2H,1H3,(H,15,16)
• InChI Key： RIMPOSSILZJYGN-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1=CN(C)N=C1C(F)(F)F)F

Computed Properties

• Exact Mass: 244.02711822g/mol
• Monoisotopic Mass: 244.02711822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1Ų

Additional information on 2,2-difluoro-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylacetic acid

Introduction to 2,2-difluoro-2-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetic acid (CAS No. 2138565-89-4)

2,2-difluoro-2-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetic acid, identified by its CAS number 2138565-89-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and therapeutic potential. The presence of multiple fluorine atoms and a trifluoromethyl group in its structure imparts unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 2,2-difluoro-2-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetic acid consists of a central pyrazole ring substituted with various functional groups. The pyrazole core is a heterocyclic aromatic compound that has been extensively studied for its role in medicinal chemistry due to its ability to modulate various biological pathways. Specifically, the combination of a difluoromethyl group and a trifluoromethyl group at the 1-position of the pyrazole ring enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, there has been a surge in research focusing on fluorinated pyrazoles due to their potential as bioactive molecules. The fluorine atoms in these compounds can influence pharmacokinetic properties such as solubility, permeability, and metabolic half-life, which are crucial for the efficacy and safety of pharmaceutical agents. Furthermore, the electron-withdrawing nature of fluorine atoms can enhance the binding affinity of small molecules to their target proteins, thereby improving their therapeutic activity.

One of the most compelling aspects of 2,2-difluoro-2-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetic acid is its potential as a scaffold for developing novel therapeutic agents. The pyrazole ring can serve as a versatile platform for further chemical modification, allowing researchers to fine-tune its biological activity. For instance, studies have shown that pyrazole derivatives can exhibit anti-inflammatory, antiviral, and anticancer properties. The specific substitution pattern in 2,2-difluoro-2-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetic acid may contribute to its unique pharmacological profile, making it an attractive candidate for further investigation.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of promising drug candidates. These technologies have enabled researchers to predict the binding interactions between 2,2-difluoro-2-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetic acid and various biological targets with high accuracy. This has accelerated the process of drug discovery by allowing scientists to prioritize compounds based on their predicted efficacy and selectivity.

The synthesis of 2,2-difluoro-2-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetic acid presents both challenges and opportunities for chemists. The presence of multiple fluorine atoms requires specialized synthetic methodologies to ensure high yield and purity. However, recent developments in fluorination techniques have made it possible to incorporate fluorine atoms into complex molecules with greater ease than ever before. These advancements have opened up new avenues for the synthesis of fluorinated pyrazoles like 2,2-difluoro-2-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-y l)acetic acid, paving the way for more efficient and scalable production processes.

In conclusion, 2 , 2 -dif luoro - 2 -( 1 -me thyl - 3 -( tri fluoro me thyl ) - 1 H -py ra z ol - 4 - yl ) acetic ac id ( CAS No . 2138565 -89 -4 ) is a promis ing compoun d with a unique structural fea ture s that make it an attractive candidate for pharma ceutical research . Its potential as a scaffold for drug development , coupled with recent advances in synthetic chemistry and computational methods , positions it as a valuable asset in the quest for novel therapeutic agents . Further studies are warranted to fully elucidate its biological activities and explore its therapeutic potential.